2-Bromo-4-(trifluoroacetamido)anisole

• Molecular Formula: C9H7BrF3NO2
• Molecular Weight: 298.06 g/mol
• IUPAC Name: N-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C9H7BrF3NO2/c1-16-7-3-2-5(4-6(7)10)14-8(15)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key: REFVKXSFKGADLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(F)(F)F)Br

Description

2-Bromo-4-(trifluoroacetamido)anisole is a halogenated aromatic compound featuring a bromine atom at the 2-position, a methoxy group (anisole backbone), and a trifluoroacetamido (-NHCOCF₃) substituent at the 4-position.

This compound is likely used as an intermediate in organic synthesis, particularly in cross-coupling reactions or as a precursor for bioactive molecules. Its bromine atom enables halogen-metal exchange or Suzuki-Miyaura coupling, while the electron-withdrawing trifluoroacetamido group may direct electrophilic substitution or stabilize reactive intermediates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Key Functional Groups	Primary Uses	Regulatory Notes
2-Bromo-4-(trifluoroacetamido)anisole	2-Br, 4-NHCOCF₃, 1-OCH₃	Bromine, Trifluoroacetamido	Pharmaceutical intermediate	Likely requires strict controls
2-Bromo-4'-methoxyacetophenone	2-Br, 4-OCH₃, acetyl group	Bromine, Acetophenone	Industrial/laboratory intermediate	Controlled intermediate use
N-(4-Amino-2-bromo-5-fluoro-phenyl)-2,2,2-trifluoro-acetamide	2-Br, 4-NHCOCF₃, 5-F, 4-NH₂	Bromine, Trifluoroacetamido, Fluorine, Amino	Medicinal chemistry building block	Data unavailable
Anisole	1-OCH₃	Methoxy	Solvent, fragrance	Regulated under SARA/RCRA

Research Findings and Implications

• Trifluoroacetamido Group: This group’s strong electron-withdrawing nature stabilizes adjacent reaction centers, enabling selective functionalization.
• Bromine vs. Fluorine : Bromine’s larger atomic radius facilitates cross-coupling reactions, whereas fluorine’s electronegativity (as seen in ) improves membrane permeability. This trade-off informs compound selection in drug design.